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Compound of Interest

Compound Name: Indole-4-carboxaldehyde

Cat. No.: B046140

Indole-4-carboxaldehyde: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indole-4-carboxaldehyde is a heterocyclic aromatic aldehyde that serves as a crucial building
block in organic synthesis and medicinal chemistry. Its indole scaffold is a privileged structure
in numerous biologically active compounds, making it a molecule of significant interest in the
development of novel therapeutics. This technical guide provides an in-depth overview of the
physical and chemical properties, experimental protocols, and potential biological significance
of Indole-4-carboxaldehyde.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Indole-4-carboxaldehyde are
summarized in the tables below, providing a ready reference for laboratory use.

General Properties
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Property Value Reference(s)
Molecular Formula CoH7NO [1]
Molecular Weight 145.16 g/mol [1]
Yellowish to pale brown
Appearance ] [2]
powder/solid
CAS Number 1074-86-8 [1]
Property Value Reference(s)
Melting Point 139-143 °C [1]
Boiling Point 339.1 £ 15.0 °C (Predicted)
N Soluble in ethanol and
Solubility )
acetone. Insoluble in water.
LogP (Octanol/Water Partition
2.2 [3]

Coefficient)

Spectroscopic Data
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Spectroscopy

Data Highlights

Reference(s)

1H NMR (CDCls, 300 MHz)

010.2 (s, 1H), 8.52 (br s, 1H),
7.64-7.69 (m, 2H), 7.31-7.44
(m, 3H)

[4]

1H NMR (DMSO-ds)

A spectrum is available which
requires registration to view in
full.

[5]

IR (ATR)

Spectrum available from

commercial suppliers.

[3]

Mass Spectrometry (Cl)

m/z = 146 [M+H]*

[4]

Mass Spectrometry (GC-MS)

Major fragments at m/z 145,
144, 116.

[3]

Experimental Protocols

Detailed methodologies for the synthesis and purification of Indole-4-carboxaldehyde are

crucial for its application in research and development.

Synthesis of Indole-4-carboxaldehyde from 1H-Indole-4-

Methanol

A common method for the synthesis of Indole-4-carboxaldehyde is the oxidation of 1H-Indole-

4-Methanol.[4]

Materials:

1H-Indole-4-Methanol

4 A molecular sieves

Tetrapropylammonium perruthenate (TPAP)

N-methylmorpholine N-oxide (NMO)

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.chemicalbook.com/synthesis/indole-4-carboxaldehyde.htm
https://spectrabase.com/spectrum/50FjBMGRqb9
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://www.chemicalbook.com/synthesis/indole-4-carboxaldehyde.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://www.benchchem.com/product/b046140?utm_src=pdf-body
https://www.benchchem.com/product/b046140?utm_src=pdf-body
https://www.benchchem.com/product/b046140?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/indole-4-carboxaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Anhydrous methylene chloride (CH2Cl2)
 Silica gel (for column chromatography)
Procedure:

e To a solution of 1H-Indole-4-Methanol (17 mmol) in anhydrous methylene chloride (30 mL),
add N-methylmorpholine N-oxide (25 mmol) and 4 A molecular sieves (3.0 g) at room
temperature.

 To this mixture, add tetrapropylammonium perruthenate (0.85 mmol) in portions.

« Stir the reaction mixture at room temperature under a nitrogen atmosphere for 1 hour.

» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, filter the reaction mixture to remove the molecular sieves and other solids.

o Concentrate the filtrate in vacuo to obtain the crude product.

Purification by Column Chromatography

The crude Indole-4-carboxaldehyde can be purified by silica gel column chromatography.[4]
Procedure:

o Prepare a slurry of silica gel in methylene chloride and pack it into a chromatography
column.

 Dissolve the crude product in a minimal amount of methylene chloride.

o Load the dissolved crude product onto the top of the silica gel column.

» Elute the column with methylene chloride.

o Collect the fractions containing the purified product, as monitored by TLC.

» Combine the pure fractions and concentrate them in vacuo to yield Indole-4-
carboxaldehyde as a white powder.
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Click to download full resolution via product page
Workflow for the synthesis and purification of Indole-4-carboxaldehyde.

Biological Activity and Signaling Pathways

Indole-4-carboxaldehyde has been identified as a bioactive molecule with potential
therapeutic applications. It is a key intermediate in the synthesis of various pharmaceutical
agents, including those with anti-cancer and anti-inflammatory properties.[2]

Anti-inflammatory and Antioxidant Effects

Research has shown that Indole-4-carboxaldehyde can attenuate methylglyoxal-induced
hepatic inflammation.[6] While the precise signaling pathways are still under investigation,
indole derivatives are known to modulate key inflammatory and oxidative stress pathways,
such as the NF-kB and MAPK signaling cascades.

The proposed mechanism involves the inhibition of pro-inflammatory cytokine production and a
reduction in oxidative stress, potentially through the scavenging of reactive oxygen species
(ROS) and modulation of antioxidant enzyme expression.
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Putative signaling pathway for the anti-inflammatory action of Indole-4-carboxaldehyde.

Applications in Drug Discovery and Development

Indole-4-carboxaldehyde’'s versatile reactivity makes it an invaluable starting material for the
synthesis of a wide array of more complex molecules. Its aldehyde functional group readily
participates in reactions such as condensations, reductive aminations, and Wittig reactions,
allowing for the introduction of diverse functionalities. This has led to its use in the preparation

of:
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e Antitumor agents: The indole nucleus is a common feature in many anticancer compounds.

» Antimicrobial compounds: Derivatives of Indole-4-carboxaldehyde have shown promise in
combating various pathogens.

» Aurora kinase inhibitors: These are a class of drugs that target enzymes involved in cell
division and are being investigated for cancer therapy.[1]

« Inhibitors of cell division in E. coli.[1]
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Logical relationship of Indole-4-carboxaldehyde's reactivity to its applications.

Conclusion

Indole-4-carboxaldehyde is a compound of considerable interest to the scientific community,
particularly those involved in synthetic chemistry and drug discovery. Its well-defined physical
and chemical properties, coupled with its versatile reactivity, make it a valuable tool for the
synthesis of a diverse range of biologically active molecules. Further research into its precise
mechanisms of action and the development of novel derivatives holds significant promise for
the future of medicine and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b046140?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/632422
https://www.chemimpex.com/products/21928
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://www.chemicalbook.com/synthesis/indole-4-carboxaldehyde.htm
https://spectrabase.com/spectrum/50FjBMGRqb9
https://www.researchgate.net/figure/Indole-4-carboxaldehyde-ST-I4C-prevented-methylglyoxal-MGO-induced_fig1_335315663
https://www.benchchem.com/product/b046140#physical-and-chemical-properties-of-indole-4-carboxaldehyde
https://www.benchchem.com/product/b046140#physical-and-chemical-properties-of-indole-4-carboxaldehyde
https://www.benchchem.com/product/b046140#physical-and-chemical-properties-of-indole-4-carboxaldehyde
https://www.benchchem.com/product/b046140#physical-and-chemical-properties-of-indole-4-carboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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